3-Benzyl-7-tert-butyl-2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
3-Benzyl-7-tert-butyl-2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
361991-08-4
VCID:
VC0430254
InChI:
InChI=1S/C29H32N2OS2/c1-29(2,3)22-14-15-23-24(18-22)34-26-25(23)27(32)31(19-21-12-8-5-9-13-21)28(30-26)33-17-16-20-10-6-4-7-11-20/h4-13,22H,14-19H2,1-3H3
SMILES:
CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCC4=CC=CC=C4)CC5=CC=CC=C5
Molecular Formula:
C29H32N2OS2
Molecular Weight:
488.7g/mol
3-Benzyl-7-tert-butyl-2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No.: 361991-08-4
Main Products
VCID: VC0430254
Molecular Formula: C29H32N2OS2
Molecular Weight: 488.7g/mol
![3-Benzyl-7-tert-butyl-2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one - 361991-08-4](/images/no_structure.jpg)
| CAS No. | 361991-08-4 |
|---|---|
| Product Name | 3-Benzyl-7-tert-butyl-2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Molecular Formula | C29H32N2OS2 |
| Molecular Weight | 488.7g/mol |
| IUPAC Name | 3-benzyl-7-tert-butyl-2-(2-phenylethylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C29H32N2OS2/c1-29(2,3)22-14-15-23-24(18-22)34-26-25(23)27(32)31(19-21-12-8-5-9-13-21)28(30-26)33-17-16-20-10-6-4-7-11-20/h4-13,22H,14-19H2,1-3H3 |
| Standard InChIKey | HREYEDVNHIBFFY-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCC4=CC=CC=C4)CC5=CC=CC=C5 |
| Canonical SMILES | CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCC4=CC=CC=C4)CC5=CC=CC=C5 |
| PubChem Compound | 3722131 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume